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Compound of Interest

Compound Name: 1-Chloro-4-(2-methylallyl)benzene

Cat. No.: B1607111

An In-depth Technical Guide to 1-Chloro-4-(2-
methylallyl)benzene

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, reactivity, and safety information for 1-Chloro-4-(2-methylallyl)benzene,
a halogenated aryl-substituted alkene of interest to researchers and professionals in drug
development and chemical synthesis.

Compound Identification and Physical Properties

1-Chloro-4-(2-methylallyl)benzene is an organic compound featuring a chlorobenzene ring
substituted with a 2-methylallyl group at the para position.

Table 1: Compound Identifiers
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Identifier Value

IUPAC Name 1-chloro-4-(2-methylprop-2-enyl)benzene
CAS Number 23063-65-2

Molecular Formula C1oH11CI[1]

Molecular Weight 166.65 g/mol [1]

nchi INChl=1S/C10H11Cl/c1-8(2)7-9-3-5-10(11)6-4-
9/h3-6H,1,7H2,2H3[1]

InChiKey VLILLUQCKLPLB-UHFFFAOYSA-N[1]

SMILES C=C(C)Cclccc(ccl)CI[1]

Table 2: Physical Properties of 1-Chloro-4-(2-methylallyl)benzene

Property Value Source
Boiling Point 215.2 °C at 760 mmHg Predicted
Density 1.028 g/cm3 Predicted
LogP (Octanol-Water Partition
o 4.2 Computed by XLogP3 3.0
Coefficient)
Vapor Pressure 0.219 mmHg at 25 °C Predicted

Synthesis and Reactivity

The primary synthetic route to 1-Chloro-4-(2-methylallyl)benzene is through the Friedel-

Crafts alkylation of chlorobenzene.[2] The reactivity of this compound is characterized by the

distinct functionalities of the chloro and 2-methylallyl groups.[2]

Synthesis via Friedel-Crafts Alkylation

The Friedel-Crafts alkylation involves the reaction of chlorobenzene with an alkylating agent,

such as methallyl chloride, in the presence of a Lewis acid catalyst.[2]
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Caption: Friedel-Crafts Alkylation Synthesis Pathway.

The following is a representative experimental protocol for the Friedel-Crafts alkylation of an
aromatic compound, which can be adapted for the synthesis of 1-Chloro-4-(2-
methylallyl)benzene.

o Apparatus Setup: A three-necked flask is equipped with a mechanical stirrer, a thermometer,
and a dropping funnel.

» Reaction Mixture Preparation: Chlorobenzene and a Lewis acid catalyst (e.g., anhydrous
aluminum chloride) are placed in the flask. The mixture is cooled to the desired reaction
temperature (e.g., 0-5 °C) using an ice bath.

o Addition of Alkylating Agent: Methallyl chloride is added dropwise to the stirred reaction
mixture over a period of several hours, while maintaining the temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC).
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o Work-up: Upon completion, the reaction mixture is poured onto crushed ice and extracted
with a suitable organic solvent (e.g., diethyl ether). The organic layer is washed with water, a
dilute solution of sodium bicarbonate, and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude product is then purified by vacuum distillation
or column chromatography.

Reactivity

The presence of both a chloro and a 2-methylallyl group provides two reactive sites in the

Reactions of the ChloW R?{ctions\‘f the 2-Methylallyl Group

Nucleophilic Aromatic Substitution Oxidation Reduction Addition Reactions

molecule.[2]

Click to download full resolution via product page
Caption: Reactivity of 1-Chloro-4-(2-methylallyl)benzene.

e Reactions involving the Chloro Group: The chlorine atom on the aromatic ring can undergo
nucleophilic aromatic substitution reactions.[2]

e Reactions involving the 2-Methylallyl Group: The double bond in the 2-methylallyl group is
susceptible to various reactions:

o Oxidation: Can be oxidized to form alcohols, epoxides, or carboxylic acids.[]
o Reduction: The double bond can be reduced to the corresponding alkane.[2]

o Addition Reactions: Can undergo electrophilic addition reactions with reagents like
halogens or hydrogen halides.[2]
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Chloro-4-(2-
methylallyl)benzene.

Table 3: Spectroscopic Data

Technique Data Highlights

Aromatic protons are expected in the range of

6.5-8.0 ppm. Protons of the methyl and

1H NMR
methylene groups of the 2-methylallyl
substituent will have characteristic shifts.
Aromatic carbons typically appear in the 120-
15C NMR ypically app

150 ppm region.[3][4]

Characteristic peaks for C-H stretching of the
aromatic ring (around 3000-3100 cm~1), C=C
stretching of the aromatic ring (around 1450-
1600 cm~1), and C-Cl stretching.[5]

Infrared (IR)

Experimental Protocols for Spectroscopic Analysis

o Sample Preparation: A small amount of the purified compound is dissolved in a deuterated
solvent (e.g., CDCIs). Tetramethylsilane (TMS) is often added as an internal standard.

o Data Acquisition: The sample is placed in an NMR tube and inserted into the NMR
spectrometer. 1H and 3C NMR spectra are acquired according to the instrument's standard
operating procedures.

o Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates
(e.g., NaCl or KBr).

o Data Acquisition: The salt plates are placed in the sample holder of an FTIR spectrometer,
and the spectrum is recorded over the desired wavenumber range (typically 4000-400 cm™1).

Safety and Handling
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A Safety Data Sheet (SDS) for 1-Chloro-4-(2-methyl-2-propen-1-yl)benzene is available from
Angene Chemical.[6] The following information is a summary of key safety precautions.

Table 4: Hazard and Precautionary Statements (GHS)

Category Statement

Based on related compounds, may be harmful if
Hazard Statements swallowed, in contact with skin, or if inhaled.

May cause skin and eye irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[7]P280: Wear
protective gloves/protective clothing/eye
Precautionary Statements protection/face protection.[7]P305+P351+P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

Experimental Protocols for Safe Handling

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Keep away
from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.
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Conclusion

1-Chloro-4-(2-methylallyl)benzene is a versatile synthetic intermediate with distinct reactive
sites that can be selectively functionalized. This guide provides essential technical information
for its safe handling, synthesis, and characterization, serving as a valuable resource for
researchers and professionals in the chemical and pharmaceutical sciences. Further research
into its specific biological activities and applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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